Cas no 7150-47-2 (N-(butylcarbamothioyl)benzamide)

• Product Name: N-(butylcarbamothioyl)benzamide
• CAS No: 7150-47-2
• MF: C₁₂H₁₆N₂OS
• MW: 236.333241462708
• CID: 1750340
• PubChem ID: 1551192
• Update Time: 2025-04-21

N-(butylcarbamothioyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(butylcarbamothioyl)benzamide
• N-butyl-N'-benzoylthiourea
• ZINC05523516
• N-Benzoyl-N'-butyl-thioharnstoff
• N-benzoyl-N'-n-butylthiourea
• Ambcb6662527
• NSC71847
• NCIOpen2_003530
• AC1LT4QE
• N-benzoyl-N'-butyl-thiourea
• AKOS003510735
• N-butyl-N'-benzoylthiourea; ZINC05523516; N-Benzoyl-N'-butyl-thioharnstoff; N-benzoyl-N'-n-butylthiourea; Ambcb6662527; NSC71847; NCIOpen2_003530; AC1LT4QE; N-benzoyl-N'-butyl-thiourea; AKOS003510735;
• AB00114840-01
• SR-01000240619-1
• NSC-71847
• SR-01000240619
• 7150-47-2
• NSC 71847
• DTXSID80364354

• Inchi： 1S/C12H16N2OS/c1-2-3-9-13-12(16)14-11(15)10-7-5-4-6-8-10/h4-8H,2-3,9H2,1H3,(H2,13,14,15,16)
• InChI Key： YJBJLELTANNVNB-UHFFFAOYSA-N
• SMILES： S=C(NC(C1C=CC=CC=1)=O)NCCCC

Computed Properties

• Exact Mass: 236.09848
• Monoisotopic Mass: 236.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• Density: 1.127
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.575
• PSA: 41.13